Cas no 61203-49-4 (Benzoic acid, 4-bromo-2,3-dimethoxy-)

• Product Name: Benzoic acid, 4-bromo-2,3-dimethoxy-
• CAS No: 61203-49-4
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• CID: 488581
• PubChem ID: 19793866
• Update Time: 2025-04-19

Benzoic acid, 4-bromo-2,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-2,3-dimethoxy-
• 4-bromo-2,3-dimethoxybenzoic acid
• SCHEMBL6215179
• 61203-49-4
• DTXSID80599987

• Inchi： 1S/C9H9BrO4/c1-13-7-5(9(11)12)3-4-6(10)8(7)14-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： XWNCIWHUOQWPTJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1OC)OC

Computed Properties

• Exact Mass: 259.96837
• Monoisotopic Mass: 259.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76